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Compound of Interest

Compound Name: Fructo-oligosaccharide DP14

Cat. No.: B15591770 Get Quote

This document provides comprehensive guidance for the safe handling and disposal of Fructo-
oligosaccharide DP14 in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals while

maintaining the integrity of the product.

Personal Protective Equipment (PPE)
While Fructo-oligosaccharide DP14 is not classified as a hazardous substance, adherence to

standard laboratory safety protocols is essential to prevent contamination and ensure personal

safety.[1][2] The recommended PPE is outlined below.
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PPE Category Item Specification Rationale

Eye Protection Safety Glasses
ANSI Z87.1 compliant,

with side shields

Protects eyes from

airborne particles

during handling.[1]

Hand Protection Disposable Gloves
Nitrile gloves

recommended

Prevents direct skin

contact and potential

sample contamination.

[1][3]

Body Protection Laboratory Coat Full-length

Shields skin and

personal clothing from

accidental spills.[1]

Foot Protection Closed-Toe Shoes
Substantial shoes that

cover the entire foot

Protects feet from

spills and falling

objects.[1][4]

Respiratory Protection Face Mask

Recommended when

handling powder to

avoid inhalation

Minimizes the risk of

inhaling fine particles,

especially for sensitive

individuals.[5]

Operational Plan: Step-by-Step Handling Protocol
This protocol details the procedural steps for the safe handling of Fructo-oligosaccharide
DP14 from receipt to disposal.

2.1 Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area.[1] Avoid exposure to moisture and direct sunlight.

2.2 Preparation and Handling
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Work Area: Conduct all handling and preparation in a designated clean area to prevent

cross-contamination.[1]

Weighing: When weighing the powder, handle it carefully to minimize the creation of dust.[1]

Personal Hygiene: Do not eat, drink, or smoke when using this product. Always wash hands

after handling the product.[2]

2.3 First Aid Measures In the event of exposure, follow these first aid measures:

After inhalation: Move the person to fresh air and keep them comfortable for breathing.[2]

After skin contact: Wash the skin with plenty of water.[2]

After eye contact: Rinse eyes with water as a precaution.[2]

After ingestion: If the person feels unwell, call a poison center or a doctor.[2]

Disposal Plan
As Fructo-oligosaccharide DP14 is a non-hazardous compound, disposal is straightforward

but should be handled responsibly.[1]

3.1 Waste Characterization

Fructo-oligosaccharide DP14 is considered a non-hazardous waste.[6][7]

3.2 Disposal of Unused Product

Solid, non-hazardous chemicals may be suitable for disposal in the sanitary landfill.

However, they should not be placed in laboratory trash cans. Dispose of the material directly

into the appropriate waste stream for non-hazardous solids.[7]

3.3 Disposal of Contaminated Materials

Any materials that come into contact with the compound, such as gloves, weighing paper, or

pipette tips, should be disposed of in the appropriate laboratory waste stream.[1]
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Empty containers should be rinsed, and the labels defaced before being placed in the

regular trash.[7] Liquid waste from rinsing should not be disposed of in dumpsters.[7]

Quantitative Data
To date, specific occupational exposure limits for Fructo-oligosaccharide DP14 have not been

established. The substance is generally recognized as safe (GRAS).[8]

Property Value

Physical State Solid (Powder)

Appearance White or off-white

Solubility High solubility in water

Caloric Value Approximately 1.5 kcal/g

Thermal Stability Retains functionality under heat or freezing
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Caption: Workflow for Handling and Disposal of Fructo-oligosaccharide DP14.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15591770?utm_src=pdf-body-img
https://www.benchchem.com/product/b15591770?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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